Cas no 2648917-76-2 ((2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid)

• Product Name: (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid
• CAS No: 2648917-76-2
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5937906
• PubChem ID: 165505793
• Update Time: 2025-06-13

(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid
• EN300-1492034
• 2648917-76-2
• (2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]hexanoic acid

• Inchi： 1S/C26H32N2O5/c1-3-5-14-23(25(30)31)28-24(29)15-17(4-2)27-26(32)33-16-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,17,22-23H,3-5,14-16H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)/t17?,23-/m0/s1
• InChI Key： NGCCZKWPHDWBBD-VXLWULRPSA-N
• SMILES： O(C(NC(CC)CC(N[C@H](C(=O)O)CCCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid

Comprehensive Overview of (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid (CAS No. 2648917-76-2)

(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid (CAS No. 2648917-76-2) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. This compound plays a pivotal role in modern pharmaceutical research, particularly in the development of therapeutic peptides and drug delivery systems. Its unique structure, featuring an Fmoc group and a hexanoic acid backbone, makes it a versatile building block for solid-phase peptide synthesis (SPPS).

The growing demand for peptide-based therapeutics has propelled interest in compounds like (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid. Researchers frequently search for "Fmoc-amino acid applications" or "CAS 2648917-76-2 solubility," highlighting its relevance in biomedical innovation. Its compatibility with automated peptide synthesizers and stability under mild reaction conditions further enhances its appeal in high-throughput screening workflows.

From a structural perspective, this compound integrates a chiral center (2S-configuration), ensuring stereochemical precision in peptide chain assembly. The Fmoc-protecting group can be selectively removed using piperidine, a feature critical for stepwise peptide elongation. Such attributes align with trending topics like "green chemistry in peptide synthesis" and "sustainable pharmaceutical manufacturing," addressing environmental concerns in industrial-scale production.

Analytical studies of CAS 2648917-76-2 often focus on its HPLC purity profiles and mass spectrometry characterization, reflecting the compound's importance in quality control protocols. Recent publications explore its utility in targeted drug conjugates, responding to the surge in "precision medicine" and "antibody-drug conjugate (ADC) development" queries. Its carboxylic acid terminus also enables crosslinking reactions with amines, expanding its use in biomaterial engineering.

In conclusion, (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid exemplifies the intersection of chemical innovation and therapeutic advancement. As the scientific community prioritizes "peptide stability optimization" and "scalable synthesis routes," this compound remains a cornerstone in cutting-edge research. Its multifaceted applications—from oncological therapeutics to diagnostic probes—underscore its enduring value in life sciences.